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Compound of Interest

Compound Name: Beryllium carbonate tetrahydrate

Cat. No.: B1506456

Essential Safety and Handling Guide for
Beryllium Carbonate Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for handling Beryllium Carbonate Tetrahydrate. Adherence to these
procedures is critical to ensure personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

Beryllium carbonate tetrahydrate is a hazardous substance that can cause serious health
effects. Inhalation of dust is the primary route of exposure and can lead to acute and chronic
respiratory diseases, including cancer. Skin and eye contact can cause irritation and allergic
reactions.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Equipment Specification

Purpose

Respiratory

NIOSH-approved full-face
respirator with P100 filters or a
Self-Contained Breathing
Apparatus (SCBA).

To prevent inhalation of

hazardous beryllium dust.

Chemical-resistant gloves

To prevent skin contact and

Hand (e.g., Nitrile, Neoprene, or )
absorption.
rubber).
Disposable, one-piece o
_ o To prevent contamination of
Body coveralls with close-fitting ) ]
) personal clothing and skin.
ankles and wrists.
Splash-resistant safety To protect eyes and face from
Eye/Face .
goggles and a face shield. dust and splashes.
To prevent the spread of
Foot Disposable shoe covers. contamination outside the work

area.

Exposure Limits

Monitoring airborne concentrations of beryllium is crucial to ensure that exposure levels remain

below established limits.

Table 2: Occupational Exposure Limits for Beryllium
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Organization Limit Type Value

Permissible Exposure Limit
OSHA 0.2 ug/ms3
(PEL) - 8-hour TWA

Short-Term Exposure Limit
OSHA ] 2.0 pg/ms
(STEL) - 15 minutes

Threshold Limit Value (TLV) -
ACGIH 8-hour TWA (Inhalable 0.05 pg/m3

Fraction)

Immediately Dangerous to Life
NIOSH 4 mg/m3
and Health (IDLH)

Handling and Storage Procedures

Proper handling and storage are essential to minimize the risk of exposure.
Operational Plan:

o Designated Area: All work with Beryllium Carbonate Tetrahydrate must be conducted in a
designated area with restricted access. This area should be equipped with a local exhaust

ventilation system or a glove box.

o Personal Protective Equipment: Before entering the designated area, all personnel must don
the required PPE as specified in Table 1.

e Handling:
o Use a closed system whenever possible to prevent the dispersion of dust.
o Avoid actions that generate dust, such as vigorous shaking or scraping.
o If weighing the powder, do so within a ventilated enclosure.

e Hygiene Practices:

o Do not eat, drink, or smoke in the designated work area.
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o Wash hands thoroughly with soap and water after handling the material and before leaving
the work area.

o Contaminated work clothing must not be taken home. It should be removed and placed in
a sealed, labeled bag for proper laundering or disposal.

Storage Plan:

Store Beryllium Carbonate Tetrahydrate in its original, tightly closed container.

Containers must be clearly labeled with the chemical name and hazard warnings.

Store in a cool, dry, well-ventilated area, separated from incompatible materials.

The storage area should have restricted access.

Emergency Procedures: Spill Response

In the event of a spill, immediate and appropriate action is necessary to contain the material
and protect personnel.

Spill Response Workflow
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Beryllium Carbonate Tetrahydrate Spill Response

Spill Occurs

Don full PPE:
- Full-face respirator (or SCBA)
- Chemical resistant gloves
- Protective clothing
- Eye and face protection

Contain the spill.
Moisten the spilled material with water to prevent dust generation.

Carefully collect the spilled material using a HEPA-filtered vacuum or wet sweeping.

Place collected material into a sealed, impermeable, and clearly labeled container for hazardous waste.

Decontaminate the spill area with a suitable cleaning agent and water.

Report the incident to the appropriate safety personnel.

Click to download full resolution via product page
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 To cite this document: BenchChem. [Personal protective equipment for handling Beryllium
carbonate tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1506456#personal-protective-equipment-for-
handling-beryllium-carbonate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1506456#personal-protective-equipment-for-handling-beryllium-carbonate-tetrahydrate
https://www.benchchem.com/product/b1506456#personal-protective-equipment-for-handling-beryllium-carbonate-tetrahydrate
https://www.benchchem.com/product/b1506456#personal-protective-equipment-for-handling-beryllium-carbonate-tetrahydrate
https://www.benchchem.com/product/b1506456#personal-protective-equipment-for-handling-beryllium-carbonate-tetrahydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1506456?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1506456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

